Cas no 898765-80-5 ( )
structure
Product Name:
CAS No:898765-80-5
MF:C13H15F3O
MW:244.252814531326
MDL:MFCD03841148
CID:869788
PubChem ID:24724049
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-1-[3-(trifluoromethyl)phenyl]butan-1-one
- 2,2-DIMETHYL-3'-TRIFLUOROMETHYLBUTYROPHENONE
- MFCD03841148
- YBIVHTILZQHMCA-UHFFFAOYSA-N
- 898765-80-5
- 2,2-dimethyl-1-(3-(trifluoromethyl)phenyl)butan-1-one
- DTXSID40642448
- AKOS016019452
-
-
- MDL: MFCD03841148
- Inchi: 1S/C13H15F3O/c1-4-12(2,3)11(17)9-6-5-7-10(8-9)13(14,15)16/h5-8H,4H2,1-3H3
- InChI Key: YBIVHTILZQHMCA-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(C(C)(C)CC)=O)(F)F
Computed Properties
- Exact Mass: 244.10700
- Monoisotopic Mass: 244.10749958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.32430
Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203948-1g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 1g |
£483.00 | 2022-03-01 | |
| Fluorochem | 203948-2g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 2g |
£847.00 | 2022-03-01 | |
| Fluorochem | 203948-5g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 5g |
£1753.00 | 2022-03-01 | |
| abcr | AB363993-1 g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; . |
898765-80-5 | 97% | 1g |
€841.90 | 2023-04-26 | |
| abcr | AB363993-2 g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; . |
898765-80-5 | 97% | 2g |
€1415.70 | 2023-04-26 | |
| abcr | AB363993-1g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; . |
898765-80-5 | 97% | 1g |
€840.60 | 2025-04-15 | |
| abcr | AB363993-2g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; . |
898765-80-5 | 97% | 2g |
€1413.50 | 2025-04-15 | |
| A2B Chem LLC | AH89080-1g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH89080-2g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH89080-5g |
2,2-Dimethyl-3'-trifluoromethylbutyrophenone |
898765-80-5 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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